Drop transfer between superhydrophobic wells using air logic control

Lab on a Chip Pub Date: 2014-11-27 DOI: 10.1039/C4LC01273A

Abstract

Superhydrophobic surfaces aid biochemical analysis by limiting sample loss. A system based on wells here tolerated tilting up to 20° and allowed air logic transfer with evidence of mixing. Conditions for intact transfer on 15 to 60 μL drops using compressed air pressure operation were also mapped.

Graphical abstract: Drop transfer between superhydrophobic wells using air logic control
Drop transfer between superhydrophobic wells using air logic control
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